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Compound of Interest

Compound Name: Mmp2-IN-1

Cat. No.: B10857014 Get Quote

For researchers and scientists utilizing Mmp2-IN-1, also identified as MMP-2/MMP-9 Inhibitor I,

adherence to correct disposal protocols is paramount for maintaining laboratory safety and

environmental compliance. While the substance is not classified as hazardous under the

Globally Harmonized System (GHS), it is crucial to handle its disposal with the same diligence

as any other laboratory chemical to prevent environmental release. This guide provides

detailed, step-by-step procedures for the safe and responsible disposal of Mmp2-IN-1.

Key Data for Mmp2-IN-1
The following table summarizes essential identification and safety information for Mmp2-IN-1. It

is important to note that specific quantitative limits for disposal are not defined in the available

safety data sheets (SDS), and therefore, disposal should follow institutional and local

regulations for chemical waste.
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Parameter Value Source

Chemical Name
N-([1,1'-biphenyl]-4-ylsulfonyl)-

D-phenylalanine
Cayman Chemical

Synonyms
Mmp2-IN-1, MMP-2/MMP-9

Inhibitor I
Cayman Chemical

CAS Number 193807-58-8 [1][2]

GHS Classification Not classified as hazardous

Environmental Hazard

Slightly hazardous for water;

do not allow to enter sewers,

surface, or ground water.

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Mmp2-IN-1 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Mmp2-IN-1 in a laboratory setting. This workflow ensures that all forms of

the chemical waste are handled safely and in accordance with standard laboratory practices.
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Mmp2-IN-1 Waste Identification

Waste Segregation and Collection

Labeling and Storage

Final Disposal

Identify Waste Stream
(Solid Mmp2-IN-1, Contaminated Labware, or Aqueous Solution)

Solid Waste:
Collect in a labeled, sealed container for solid chemical waste.

Solid Compound

Contaminated Labware:
Collect in a designated container for solid chemical waste.

Contaminated Items
(Gloves, tubes, etc.)

Aqueous Solutions:
Collect in a labeled, sealed container for non-halogenated organic waste.

Solutions

Label container with:
'Mmp2-IN-1 Waste', CAS number, and hazard information (non-hazardous).

Store in a designated satellite accumulation area.

Arrange for pickup by the institution's
Environmental Health and Safety (EHS) department.

EHS transports waste to a licensed
waste disposal facility.

Click to download full resolution via product page

A flowchart detailing the disposal process for Mmp2-IN-1.

Experimental Protocols for Disposal
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The following protocols provide detailed methodologies for the disposal of Mmp2-IN-1 in its

various forms within a laboratory.

Protocol 1: Disposal of Solid Mmp2-IN-1 Waste
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Collection:

Carefully sweep or transfer any residual solid Mmp2-IN-1 into a designated chemical

waste container.

This container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Labeling:

Clearly label the waste container with "Mmp2-IN-1 Waste," the CAS number (193807-58-

8), and indicate that it is non-hazardous chemical waste.

Follow your institution's specific labeling requirements.

Storage:

Store the sealed waste container in a designated satellite accumulation area, away from

incompatible materials.

Final Disposal:

Arrange for the collection of the waste container by your institution's Environmental Health

and Safety (EHS) department for disposal at a licensed facility.

Protocol 2: Disposal of Mmp2-IN-1 Solutions
PPE: Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.
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Waste Collection:

Pour Mmp2-IN-1 solutions into a designated container for non-halogenated organic waste.

Do not pour down the drain.

The waste container should be clearly labeled and have a secure, vapor-tight lid.

Labeling:

Label the container with the full chemical names of all components of the solution (e.g.,

"Mmp2-IN-1 in DMSO"), their approximate concentrations, and the CAS number for

Mmp2-IN-1.

Storage:

Store the sealed waste container in a designated satellite accumulation area, ensuring it is

segregated from incompatible waste streams (e.g., acidic or halogenated waste).

Final Disposal:

Contact your institution's EHS department for pickup and disposal.

Protocol 3: Disposal of Contaminated Labware
PPE: Wear appropriate PPE as described above.

Decontamination of Glassware:

If glassware is to be reused, rinse it multiple times with a suitable solvent (e.g., ethanol or

acetone) to remove all traces of Mmp2-IN-1.

Collect the rinseate and dispose of it as liquid chemical waste, as described in Protocol 2.

After rinsing, wash the glassware with soap and water.

Disposal of Single-Use Items:

Items such as gloves, pipette tips, and plastic tubes that are contaminated with Mmp2-IN-
1 should be collected in a designated solid chemical waste container.
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This container should be clearly labeled as containing Mmp2-IN-1 contaminated waste.

Empty Stock Containers:

Once the Mmp2-IN-1 container is empty, deface or remove the original label to prevent

confusion.[3]

Dispose of the empty container according to your institution's guidelines for empty

chemical containers. Some institutions may require triple rinsing before disposal in regular

laboratory trash.[3] Collect the rinseate as chemical waste.

By following these procedures, researchers can ensure the safe and environmentally

responsible disposal of Mmp2-IN-1, fostering a secure laboratory environment and maintaining

regulatory compliance. Always consult your institution's specific waste management guidelines

for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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